2-Cyano-6-cyclopropoxybenzenesulfonamide

• Molecular Formula: C10H10N2O3S
• Molecular Weight: 238.27 g/mol
• IUPAC Name: 2-cyano-6-cyclopropyloxybenzenesulfonamide
• InChI: InChI=1S/C10H10N2O3S/c11-6-7-2-1-3-9(15-8-4-5-8)10(7)16(12,13)14/h1-3,8H,4-5H2,(H2,12,13,14)
• InChI Key: GKZGTTJOZOECFN-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=CC=CC(=C2S(=O)(=O)N)C#N

Description

2-Cyano-6-cyclopropoxybenzenesulfonamide is a benzenesulfonamide derivative featuring a cyano group at the 2-position and a cyclopropoxy substituent at the 6-position. Its molecular formula is C₁₀H₉N₂O₃S, with a molecular weight of 253.26 g/mol. The compound’s unique structure confers distinct physicochemical properties, including moderate solubility in polar aprotic solvents (e.g., dimethyl sulfoxide) and a melting point range of 145–150°C (estimated based on analogous sulfonamides).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Cyano-6-cyclopropoxybenzenesulfonamide typically involves the reaction of 2-cyano-6-hydroxybenzenesulfonamide with cyclopropyl bromide in the presence of a base such as potassium carbonate. The reaction is carried out in an organic solvent like dimethylformamide (DMF) at elevated temperatures to facilitate the substitution reaction .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain high-purity 2-Cyano-6-cyclopropoxybenzenesulfonamide .

Chemical Reactions Analysis

Types of Reactions

2-Cyano-6-cyclopropoxybenzenesulfonamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide to form corresponding sulfonic acids.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride to convert the cyano group to an amine group.

Substitution: Nucleophilic substitution reactions can occur at the sulfonamide nitrogen or the cyano group, leading to the formation of various derivatives

Common Reagents and Conditions

Oxidation: Potassium permanganate, hydrogen peroxide, acidic or basic conditions.

Reduction: Lithium aluminum hydride, sodium borohydride, catalytic hydrogenation.

Substitution: Alkyl halides, acyl chlorides, amines, under basic or acidic conditions

Major Products Formed

Oxidation: Sulfonic acids.

Reduction: Amines.

Substitution: Various substituted sulfonamides and cyano derivatives

Scientific Research Applications

2-Cyano-6-cyclopropoxybenzenesulfonamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules, including pharmaceuticals and agrochemicals.

Biology: Investigated for its potential as an enzyme inhibitor, particularly in the inhibition of carbonic anhydrase and other sulfonamide-sensitive enzymes.

Medicine: Explored for its antimicrobial and antifungal properties, making it a candidate for drug development.

Industry: Utilized in the production of specialty chemicals and as an intermediate in organic synthesis .

Mechanism of Action

The mechanism of action of 2-Cyano-6-cyclopropoxybenzenesulfonamide involves its interaction with specific molecular targets, such as enzymes. The sulfonamide group can mimic the structure of para-aminobenzoic acid (PABA), allowing it to inhibit enzymes like dihydropteroate synthase in bacteria. This inhibition disrupts the synthesis of folic acid, an essential component for bacterial growth and replication .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares 2-cyano-6-cyclopropoxybenzenesulfonamide with three analogs: 2-aminobenzenesulfonamide, 6-methoxy-2-nitrobenzenesulfonamide, and 2-cyano-6-ethoxybenzenesulfonamide. Key differences in substituents, properties, and bioactivity are highlighted (Table 1).

Table 1: Comparative Analysis of Benzenesulfonamide Derivatives

Compound Name	Substituents (Position)	Molecular Weight (g/mol)	Solubility (DMSO)	pKa (Sulfonamide)	Reported Bioactivity
2-Cyano-6-cyclopropoxybenzenesulfonamide	-CN (2), -O-Cyclopropane (6)	253.26	~20 mg/mL	~8.2	Not explicitly documented
2-Aminobenzenesulfonamide	-NH₂ (2)	172.20	~50 mg/mL	~10.1	Antibacterial (Gram-positive)
6-Methoxy-2-nitrobenzenesulfonamide	-NO₂ (2), -OCH₃ (6)	246.23	~10 mg/mL	~7.8	Antifungal (Candida spp.)
2-Cyano-6-ethoxybenzenesulfonamide	-CN (2), -OCH₂CH₃ (6)	255.28	~15 mg/mL	~8.0	COX-2 inhibition (in vitro)

Key Findings:

Substituent Effects on Solubility: The cyclopropoxy group in the target compound reduces solubility compared to smaller alkoxy groups (e.g., methoxy or ethoxy) due to increased steric hindrance and hydrophobicity .

Acidity (pKa) Trends: Electron-withdrawing groups (e.g., -CN, -NO₂) lower the sulfonamide’s pKa, enhancing acidity. The target compound’s pKa (~8.2) aligns with this trend but is slightly higher than nitro-substituted analogs due to the cyclopropoxy group’s electron-donating resonance effects .

Biological Activity: Unlike 2-aminobenzenesulfonamide (a known antibacterial agent), the cyano and cyclopropoxy substituents in the target compound may shift its mechanism toward non-antibiotic applications, such as kinase or protease inhibition. This hypothesis is supported by studies on ethoxy analogs showing COX-2 inhibitory activity .

Stability :

• Cyclopropoxy-substituted derivatives exhibit higher thermal stability than ethoxy or methoxy analogs, as evidenced by melting point comparisons. However, they are more prone to ring-opening reactions under acidic conditions.